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Compound of Interest

Compound Name: SML-10-70-1

Cat. No.: B15496974

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of SML-10-70-1. The following procedural guidance is designed to ensure a safe
laboratory environment and proper material management.

Personal Protective Equipment (PPE)

While SML-10-70-1 is not classified as a hazardous substance or mixture, adherence to
standard laboratory safety protocols is crucial to minimize exposure and ensure a safe working
environment. The following table summarizes the recommended personal protective

equipment.
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PPE Category Recommended Equipment and Practices

Safety glasses or goggles should be worn at all
) times in the laboratory where chemicals are
Eye Protection ) ] )
being handled to protect against potential

splashes.

Wear appropriate chemical-resistant gloves
(e.g., nitrile) when handling SML-10-70-1.

Inspect gloves before each use and wash hands

Hand Protection

thoroughly after handling.

A standard laboratory coat must be worn to

protect clothing and skin. Ensure the lab coat is
Body Protection buttoned. Do not wear shorts, skirts, or open-

toed shoes in the laboratory.[1] Long hair and

loose clothing should be secured.[2]

Do not eat, drink, smoke, or apply cosmetics in

the laboratory.[1][3] Avoid mouth pipetting; use
General Hygiene mechanical pipetting devices.[3] Wash hands

thoroughly after handling chemicals and before

leaving the laboratory.[3]

Operational Plan: Handling and Storage

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage.
o Store the container in a cool, dry, and well-ventilated area.

o Keep the container tightly closed when not in use.

Handling:

o Preparation: Before handling, ensure you are wearing the appropriate PPE as outlined in the
table above. Prepare your workspace by ensuring it is clean and uncluttered.
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» Dispensing: When weighing or transferring the solid compound, do so in a designated area,
such as a weighing hood or on a bench with minimal air currents, to avoid creating dust.

e Solution Preparation: When preparing solutions, add the solid SML-10-70-1 to the solvent
slowly.

» Spill Management: In case of a small spill, clean the area with appropriate absorbent
material. For larger spills, follow your institution's specific spill response procedures.

Disposal Plan

As SML-10-70-1 is not classified as hazardous, disposal procedures should align with
institutional and local regulations for non-hazardous chemical waste.
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Waste Type

Disposal Procedure

Unused Solid SML-10-70-1

Dispose of as non-hazardous solid chemical
waste. It is recommended to place the material
in a clearly labeled, sealed container and
dispose of it through your institution's chemical
waste program. Some non-hazardous solid
chemicals may be suitable for disposal in the
regular trash, but this should be confirmed with
your institution's environmental health and
safety (EHS) office.[4][5][6]

Solutions of SML-10-70-1

Small quantities of dilute agueous solutions may
be permissible for drain disposal with copious
amounts of water, pending approval from your
institution's EHS office.[5][7] Do not dispose of
organic solvent solutions down the drain. Collect
in a properly labeled waste container for
disposal through your institution's chemical

waste program.

Contaminated Materials

Gloves, absorbent paper, and other disposable
materials contaminated with SML-10-70-1
should be placed in a sealed bag or container

and disposed of as solid waste.

Empty Containers

Empty containers should be triple-rinsed with an
appropriate solvent. The rinsate should be
collected as chemical waste. After rinsing, the
container can typically be disposed of in the
regular trash or recycling, depending on
institutional policies. Deface the label on the

container before disposal.[5]

Experimental Workflow for Handling SML-10-70-1
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Caption: Workflow for the safe handling and disposal of SML-10-70-1.
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Signaling Pathway Inhibition by SML-10-70-1

SML-10-70-1 is a prodrug derivative of SML-8-73-1, a covalent inhibitor of the K-Ras G12C
mutant.[8] It acts by binding to the guanine nucleotide-binding pocket of K-Ras, rendering the
protein in an inactive state.[9][10][11] This inhibition disrupts downstream signaling pathways,
notably the Raf-MEK-ERK and PI3K-AKT pathways, which are critical for cell proliferation and
survival. Preliminary cellular studies have shown that SML-10-70-1 leads to the down-
regulation of Akt and Erk signaling.[9][10]
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Caption: Inhibition of K-Ras signaling pathway by SML-10-70-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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